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Introduction
Trisylhydrazide, scientifically known as 2,4,6-Triisopropylbenzenesulfonyl hydrazide, is a

versatile organic compound primarily utilized as a reagent in chemical synthesis. This technical

guide provides a comprehensive overview of its physical and chemical properties, a detailed

(though generalized) experimental protocol for its synthesis, and a discussion of its known

applications. It is important to note at the outset that, despite its utility in synthesizing molecules

of pharmaceutical interest, public domain information regarding the direct biological activity,

mechanism of action, or specific signaling pathways of Trisylhydrazide is not available at the

time of this writing.

Core Physicochemical Properties
Trisylhydrazide is a white crystalline solid at room temperature.[1] Its key identifiers and

physicochemical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value

Common Name Trisylhydrazide

Synonyms

2,4,6-Triisopropylbenzenesulfonyl hydrazide,

TPSH, Trisylhydrazine, 2,4,6-

Triisopropylbenzenesulfonohydrazide

IUPAC Name
2,4,6-tri(propan-2-

yl)benzenesulfonohydrazide[2]

CAS Number 39085-59-1[1]

Molecular Formula C₁₅H₂₆N₂O₂S[1][2]

Molecular Weight 298.44 g/mol [1][2]

InChI

InChI=1S/C15H26N2O2S/c1-9(2)12-7-

13(10(3)4)15(20(18,19)17-16)14(8-

12)11(5)6/h7-11,17H,16H2,1-6H3

InChIKey UGRVYFQFDZRNMQ-UHFFFAOYSA-N

SMILES CC(C)c1cc(C(C)C)c(c(c1)C(C)C)S(=O)(=O)NN

Table 2: Physical and Chemical Properties
Property Value Source

Appearance
White crystalline powder/Off-

White Solid
[1][3]

Melting Point 110-112 °C (decomposes) [1]

Boiling Point (Predicted) 396.6 ± 52.0 °C

Density (Predicted) 1.075 g/cm³

pKa (Predicted) 9.51 ± 0.10

Solubility
Slightly soluble in Chloroform

and Methanol

Storage Temperature -20°C, under inert atmosphere [1][3]
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Chemical Synthesis and Reactivity
Trisylhydrazide is a key reagent in various organic transformations, primarily as a source of

diimide for the reduction of double bonds and for the synthesis of nitrogen-containing

heterocycles.[4]

General Synthetic Pathway
The synthesis of Trisylhydrazide follows the general principle of reacting a sulfonyl chloride with

hydrazine. The bulky 2,4,6-triisopropylbenzenesulfonyl chloride is the precursor for this

reaction.
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Caption: General synthesis of Trisylhydrazide.
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Key Chemical Reactions
Trisylhydrazide is a valuable reagent for several key transformations in organic synthesis.

Generation of Diimide: In the presence of a base, Trisylhydrazide decomposes to form

diimide (N₂H₂), a reagent used for the stereoselective reduction of non-polar double and

triple bonds.

Formation of Hydrazones: It readily undergoes condensation reactions with aldehydes and

ketones to form the corresponding trisylhydrazones. These hydrazones are stable

intermediates that can be further converted into other functional groups.[4]

Synthesis of Heterocycles: Trisylhydrazide and its derivatives are used in the synthesis of

various nitrogen-containing heterocyclic compounds, which are important scaffolds in

medicinal chemistry.[5]
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Caption: Key chemical applications of Trisylhydrazide.

Experimental Protocols
General Synthesis of Sulfonyl Hydrazides
The following is a generalized protocol for the synthesis of sulfonyl hydrazides. Specific

optimization of solvent, temperature, and reaction time would be necessary for the synthesis of

Trisylhydrazide, particularly considering the steric hindrance from the isopropyl groups.

Materials:

Appropriate sulfonyl chloride (e.g., 2,4,6-Triisopropylbenzenesulfonyl chloride)

Hydrazine hydrate (80% solution)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

Silica gel for column chromatography

Standard laboratory glassware and stirring apparatus

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve hydrazine hydrate (2.1

equivalents) in anhydrous THF.

Cool the solution to -8 °C using an appropriate cooling bath.

Slowly add a solution of the sulfonyl chloride (1 equivalent) in THF to the cooled hydrazine

solution with vigorous stirring.

Maintain the reaction temperature at -8 °C and continue stirring for approximately 30

minutes.

After the reaction is complete (monitored by TLC), quench the reaction by adding cold water.
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Extract the aqueous mixture with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a mixture of chloroform and methanol) to yield the pure sulfonyl hydrazide.

Biological Activity and Drug Development Potential
A thorough search of scientific literature and chemical databases reveals no specific studies on

the biological activity, mechanism of action, or toxicological profile of Trisylhydrazide itself.

While it is used as a reagent in the synthesis of compounds that may have pharmaceutical

applications, including potential anti-inflammatory and analgesic drugs, the molecule itself has

not been reported as a biologically active agent.[1]

For professionals in drug development, Trisylhydrazide should be considered a synthetic tool

rather than a potential therapeutic agent based on current knowledge. Its value lies in its ability

to facilitate the construction of complex molecular architectures that may be of interest for

biological screening.

Conclusion
Trisylhydrazide is a well-characterized organic reagent with defined physical and chemical

properties. Its primary utility is in the field of organic synthesis, where it serves as a source of

diimide and a precursor for hydrazones and heterocyclic systems. While it plays a role in the

synthesis of pharmaceutically relevant molecules, there is currently no available data to

suggest that Trisylhydrazide itself possesses any direct biological activity or is a subject of

investigation in drug development for its therapeutic effects. Researchers should handle this

compound with the appropriate safety precautions for a combustible solid and skin/eye irritant.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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